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Compound of Interest

Compound Name: 2-Bromo-6-fluorophenol

Cat. No.: B1273061

An In-Depth Technical Guide to the Safe Handling of 2-Bromo-6-fluorophenol

Introduction: Navigating the Chemistry of a Versatile
Intermediate

2-Bromo-6-fluorophenol (CAS No. 2040-89-3) is a halogenated phenol that serves as a
pivotal intermediate in advanced organic synthesis.[1][2] Its unique molecular structure,
featuring both bromine and fluorine substituents on a phenol ring, makes it a valuable building
block in the development of novel pharmaceutical and fine chemical products.[1] However, the
same reactivity that makes this compound synthetically useful also necessitates a thorough
understanding and rigorous application of safety protocols. This guide, intended for
researchers, scientists, and drug development professionals, provides a comprehensive
overview of the potential hazards associated with 2-Bromo-6-fluorophenol and details the
essential safety precautions required for its handling, storage, and disposal.

Section 1: Hazard Identification and Risk Profile

A precise understanding of the hazard profile of 2-Bromo-6-fluorophenol is foundational to its
safe use. While aggregated GHS data shows some variability, a conservative approach that
addresses all potential reported hazards is crucial for ensuring laboratory safety.[3]

1.1 GHS Hazard Classification

The compound is associated with the following hazard statements:
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o H302: Harmful if swallowed.[3][4][5]

e H312: Harmful in contact with skin.[3][4]

e H315: Causes skin irritation.[3][5]

e H319: Causes serious eye irritation.[5][6]

o H335: May cause respiratory irritation.[5][6]

The primary hazards are acute toxicity (oral and dermal), skin irritation, and severe eye
irritation.[3] The causality for these hazards lies in the compound's ability to react with
biological macromolecules, disrupting cellular function upon absorption, and its acidic phenolic
nature which can irritate tissues.

1.2 Physicochemical and Reactivity Hazards

» Flammability: 2-Bromo-6-fluorophenol has a flash point of approximately 58.4°C, indicating
a moderate flammability risk.[1][4] It is a combustible material that can form flammable
mixtures with air at elevated temperatures.

o Thermal Decomposition: When heated to decomposition, it can release hazardous
substances, including carbon monoxide (CO), carbon dioxide (CO2), hydrogen bromide
(HBr), and hydrogen fluoride (HF) gases.[7] The release of these highly corrosive and toxic
gases during a fire event represents a significant secondary hazard.

¢ Incompatibilities: The compound should be kept away from strong oxidizing agents and
strong bases to prevent vigorous or exothermic reactions.

Physicochemical Data Summary
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Property Value Source(s)

CAS Number 2040-89-3 [1][3][8]

Molecular Formula CeH4BrFO [11[31[8]

Molecular Weight ~191.00 g/mol [11[3]

Appearance White to off-white powder or (]
crystals

Melting Point 43-47 °C [4]

Boiling Point ~173 °C @ 760 mmHg [1114]

Density ~1.8 g/cm?3 [1]

Flash Point ~58.4 °C [1][4]

Vapor Pressure

~1.0 mmHg @ 25°C

[1]

Section 2: Comprehensive Safety Protocols

A multi-layered approach combining engineering controls, administrative procedures, and

personal protective equipment (PPE) is essential for mitigating the risks associated with 2-

Bromo-6-fluorophenol.

2.1 Engineering Controls: The First Line of Defense

The primary engineering control for handling this compound is a properly functioning chemical

fume hood.[9] This is non-negotiable. The fume hood contains dust and vapors, preventing

inhalation and minimizing systemic exposure. A safety shower and eyewash station must be

readily accessible and tested regularly.

2.2 Personal Protective Equipment (PPE): A Mandate for Safe Handling

The selection of PPE must be based on a thorough risk assessment of the procedures being

performed.

o Eye and Face Protection: Chemical splash goggles conforming to EN166 (EU) or ANSI

Z87.1 (US) standards are mandatory.[10] A face shield should be worn over goggles if there
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is a significant risk of splashing.[11][12]
o Skin and Body Protection:

o Gloves: Chemical-resistant gloves are required. Given the compound's hazards, nitrile
gloves may be suitable for incidental contact, but they must be inspected before use and
replaced immediately upon contamination.[11] For prolonged handling or immersion,
heavier-duty gloves such as butyl or neoprene rubber are recommended. Always use the
proper glove removal technique to avoid cross-contamination.[10][13]

o Lab Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

o Protective Clothing: Full-length trousers and closed-toe shoes are required at all times in
the laboratory.[9]

o Respiratory Protection: When handled inside a certified fume hood, respiratory protection is
typically not required. However, if engineering controls are insufficient or during a large spill
cleanup, a NIOSH-approved respirator with an appropriate organic vapor cartridge should be
used.[14]

2.3 Safe Handling and Storage Workflow

Adherence to a strict workflow is critical. The following diagram and protocols outline a self-
validating system for managing 2-Bromo-6-fluorophenol throughout its lifecycle in the
laboratory.
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Safe Handling Workflow for 2-Bromo-6-fluorophenol
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Caption: Workflow for the safe lifecycle management of 2-Bromo-6-fluorophenol.
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Protocol 1: Standard Laboratory Handling

Pre-Operation: Conduct a procedure-specific risk assessment. Ensure the chemical fume
hood is operational and the sash is at the appropriate height. Verify that a safety shower and
eyewash are accessible.

PPE: Don all required PPE, including chemical splash goggles, a lab coat, and appropriate
chemical-resistant gloves.

Dispensing: Transport the chemical container in a secondary carrier. Perform all
manipulations, including weighing and transferring, within the fume hood to contain any dust
or vapors.[14] Avoid creating dust during transfer.[10]

Post-Handling: Tightly close the container and return it to its designated storage location.[7]
[15]

Cleanup: Decontaminate the work surface. Wash hands thoroughly with soap and water after
removing gloves and before leaving the laboratory.[10][15]

2.4 Storage and Disposal

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials.[7][15]
The container must be kept tightly closed.[15] Some suppliers recommend refrigerated
storage.[5] Store in a locked cabinet or area to restrict access.[7][15]

Disposal: All waste containing 2-Bromo-6-fluorophenol must be treated as hazardous
waste. Dispose of contents and containers in accordance with local, regional, and national
regulations, typically via an environmental health and safety (EHS) office.[10][15] Do not
allow the product to enter drains.[10][16]

Section 3: Emergency Procedures

Immediate and correct action is critical in the event of an exposure or spill.

3.1 First-Aid Measures

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[6][7][15]
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Skin Contact: Immediately remove all contaminated clothing.[14] Wash the affected skin area
with copious amounts of soap and water for at least 15 minutes.[7][15] Seek medical
attention if irritation develops or persists.[7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[6][7] Remove contact lenses if present and easy to do.[7] Seek immediate
medical attention from an ophthalmologist.[16]

Ingestion: Do NOT induce vomiting.[6][7] Rinse the mouth thoroughly with water. Never give
anything by mouth to an unconscious person.[6][7] Call a poison control center or doctor
immediately.[15]

Protocol 2: Accidental Spill Response

Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or in a
poorly ventilated space.

Control: If safe to do so, remove all ignition sources.[13]

Protect: Don appropriate PPE, including respiratory protection if vapors or significant dust
are present.

Contain: For small spills, cover with an inert, non-combustible absorbent material (e.g., sand,
vermiculite).

Clean: Carefully sweep or scoop the absorbed material into a suitable, labeled, and closed
container for hazardous waste disposal.[10][17] Avoid generating dust.[10]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap
and water.

Report: Report the incident to the laboratory supervisor and the institutional EHS
department.

3.2 Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[7][10][13]
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o Protective Actions: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA) to protect against hazardous thermal decomposition products
like HBr and HF.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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